Cas no 2005610-43-3 (1H-Imidazole, 5-[2-(bromomethyl)butyl]-1-methyl-)

• Product Name: 1H-Imidazole, 5-[2-(bromomethyl)butyl]-1-methyl-
• CAS No: 2005610-43-3
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 5284540
• Update Time: 2025-05-20

1H-Imidazole, 5-[2-(bromomethyl)butyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-[2-(bromomethyl)butyl]-1-methyl-

• Inchi： 1S/C9H15BrN2/c1-3-8(5-10)4-9-6-11-7-12(9)2/h6-8H,3-5H2,1-2H3
• InChI Key： HKLMURLBPPLFCG-UHFFFAOYSA-N
• SMILES： C1N(C)C(CC(CBr)CC)=CN=1

Additional information on 1H-Imidazole, 5-[2-(bromomethyl)butyl]-1-methyl-

Comprehensive Overview of 1H-Imidazole, 5-[2-(bromomethyl)butyl]-1-methyl- (CAS No. 2005610-43-3)

The compound 1H-Imidazole, 5-[2-(bromomethyl)butyl]-1-methyl- (CAS No. 2005610-43-3) is a specialized imidazole derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a bromomethyl group and a methyl-substituted imidazole ring, makes it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and material science applications.

One of the key reasons for the growing attention toward 1H-Imidazole, 5-[2-(bromomethyl)butyl]-1-methyl- is its role in the development of bioactive molecules. The imidazole core is a common motif in many FDA-approved drugs, particularly those targeting enzyme inhibition and receptor modulation. This compound’s bromomethyl functionality allows for further derivatization, enabling the creation of novel compounds with potential therapeutic benefits. Recent studies have highlighted its utility in designing anticancer agents and antimicrobial compounds, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 2005610-43-3 offers a robust platform for cross-coupling reactions and nucleophilic substitutions. Its alkyl bromide moiety is highly reactive, facilitating the introduction of diverse functional groups. This property is particularly valuable in medicinal chemistry, where researchers often seek to optimize lead compounds for improved pharmacokinetics. The compound’s stability under standard laboratory conditions further enhances its appeal as a building block for complex molecular architectures.

In addition to its pharmaceutical applications, 1H-Imidazole, 5-[2-(bromomethyl)butyl]-1-methyl- has garnered interest in material science. The imidazole ring is known for its ability to participate in hydrogen bonding and coordination chemistry, making it useful in the design of functional materials. For instance, it can serve as a ligand in metal-organic frameworks (MOFs) or as a component in polymeric systems. These applications are particularly relevant in the context of sustainable technology, a hot topic in today’s research landscape.

Another area where this compound shines is in agrochemical research. The imidazole scaffold is frequently employed in the synthesis of pesticides and herbicides, owing to its ability to interact with biological targets. The bromomethyl group in CAS No. 2005610-43-3 provides a handle for further modifications, allowing chemists to tailor the compound’s properties for specific agricultural applications. This aligns with the global push toward eco-friendly pest control solutions, a major concern for modern farmers and environmentalists alike.

For researchers working with 1H-Imidazole, 5-[2-(bromomethyl)butyl]-1-methyl-, it is essential to consider its handling and storage requirements. While the compound is not classified as hazardous under standard regulations, proper precautions should be taken to ensure its stability. Storing it in a cool, dry place away from strong oxidizers is recommended. Additionally, its reactivity with nucleophiles and bases should be accounted for during experimental design to avoid unwanted side reactions.

The commercial availability of CAS No. 2005610-43-3 has also expanded in recent years, driven by demand from pharmaceutical and biotech industries. Suppliers often provide this compound in high purity, making it suitable for high-throughput screening and structure-activity relationship (SAR) studies. Its relatively straightforward synthesis route further contributes to its accessibility, enabling researchers to explore its potential without significant logistical hurdles.

Looking ahead, the future of 1H-Imidazole, 5-[2-(bromomethyl)butyl]-1-methyl- appears promising. As the scientific community continues to explore new avenues in drug discovery and material innovation, this compound is likely to play a pivotal role. Its adaptability and functional diversity make it a valuable asset for addressing some of the most pressing challenges in healthcare and sustainability. For those interested in cutting-edge research, keeping an eye on developments related to this compound is highly recommended.